Methyl 1-[(6-hydroxy-2-oxo-7-phenylchromen-4-yl)methyl]piperidine-4-carboxylate

• IUPAC Name: methyl 1-[(6-hydroxy-2-oxo-7-phenylchromen-4-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C23H23NO5/c1-28-23(27)16-7-9-24(10-8-16)14-17-11-22(26)29-21-13-18(20(25)12-19(17)21)15-5-3-2-4-6-15/h2-6,11-13,16,25H,7-10,14H2,1H3
• InChI Key: HICRSYAROKGHRJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)CC2=CC(=O)OC3=CC(=C(C=C23)O)C4=CC=CC=C4
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol

Description

Methyl 1-[(6-hydroxy-2-oxo-7-phenylchromen-4-yl)methyl]piperidine-4-carboxylate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is commonly referred to as MHP and is a derivative of the natural product harmine. MHP has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Scientific Research Applications

Inhibitors of Soluble Epoxide Hydrolase

• Discovery and Optimization : Piperidine-4-carboxamide inhibitors, including compounds structurally related to Methyl 1-[(6-hydroxy-2-oxo-7-phenylchromen-4-yl)methyl]piperidine-4-carboxylate, have been identified as potent inhibitors of soluble epoxide hydrolase (sEH). These inhibitors were discovered through high-throughput screening and optimized for potency and selectivity, highlighting their potential in various disease models (Thalji et al., 2013).

Neuroprotective Agents

• Neuroprotection via NMDA Antagonism : Piperidine derivatives similar to Methyl 1-[(6-hydroxy-2-oxo-7-phenylchromen-4-yl)methyl]piperidine-4-carboxylate have been found to be potent and selective N-methyl-D-aspartate (NMDA) antagonists. These compounds demonstrate neuroprotective effects in models of glutamate toxicity, suggesting potential applications in neurodegenerative diseases (Chenard et al., 1995).

Synthesis of Biologically Relevant Piperidines

• Asymmetric Synthesis : A method for the asymmetric synthesis of piperidines, including methyl (2S,3S,6R)-6-(4-fluorophenyl)-2-(4-hydroxyphenyl)-piperidine-3-carboxylate, has been developed. This process involves a domino reaction and is crucial for creating biologically interesting polysubstituted piperidines (Salgado et al., 2019).

Molecular and Crystal Structures

• Structural Analysis : Studies on the molecular and crystal structures of hydroxy derivatives of hydropyridine and piperidine, closely related to Methyl 1-[(6-hydroxy-2-oxo-7-phenylchromen-4-yl)methyl]piperidine-4-carboxylate, have been conducted. These analyses are essential in understanding the conformation and packing of molecules in crystals, influencing drug design (Kuleshova & Khrustalev, 2000).

Opiate Activity

• Probe for Opiate Activity : Studies on novel 1'-methylxanthene-9-spiro-4'-piperidines, structurally related to the compound , have been conducted to explore opiate analgesic properties. These compounds, particularly those with a hydroxyl group in specific positions, exhibit potent mu-opiate agonist activity (Galt et al., 1989).